Application Notes and Protocols for Cell Permeability Assays of Benzoic Acid Derivatives

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name:	*4-[3-(Methoxymethyl)pyrrolidin-1-yl]benzoic acid*
CAS No.:	*1483510-54-8*
Cat. No.:	*B2520521*

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Permeability Challenge of Benzoic Acid Derivatives

Benzoic acid and its derivatives are a cornerstone in medicinal chemistry, found in a wide array of therapeutic agents. Their journey from administration to the site of action is critically governed by their ability to permeate biological membranes. This process, however, is not straightforward. The carboxyl group, a defining feature of these molecules, imparts a pH-sensitive ionizable nature that profoundly influences their permeability. At physiological pH, these acidic compounds exist in an equilibrium between their lipid-soluble, non-ionized form and their water-soluble, ionized form. It is the uncharged species that more readily diffuses across the lipid-rich cell membranes.[1][2] Consequently, understanding and accurately quantifying the permeability of benzoic acid derivatives is a pivotal step in drug discovery and development, directly impacting bioavailability and therapeutic efficacy.[3][4][5]

© 2026 BenchChem. All rights reserved.

This guide provides a comprehensive overview and detailed protocols for assessing the cell permeability of benzoic acid derivatives, focusing on the most relevant in vitro models. We will delve into the rationale behind experimental choices, ensuring that the described methods are not just a series of steps, but a self-validating system for generating robust and reliable data.

Physicochemical Properties and Their Influence on Permeability

The permeability of a benzoic acid derivative is intrinsically linked to its physicochemical properties. The interplay of several key parameters dictates the rate and extent of its passage across cellular barriers. Benzoic acid itself is a weak acid with a pKa of approximately 4.2. This means that in the acidic environment of the stomach, it will be largely protonated and lipid-soluble, favoring absorption. Conversely, in the more neutral pH of the small intestine, it will be predominantly in its ionized, less permeable form.[1][2]

Substituents on the benzene ring can significantly alter these properties. Electron-withdrawing groups can increase acidity (lower pKa), while electron-donating groups can decrease it. Furthermore, modifications to the overall lipophilicity (logP) and aqueous solubility of the molecule will directly impact its partitioning into the cell membrane.[6]

Table 1: Key Physicochemical Parameters Influencing Permeability of Benzoic Acid Derivatives

© 2026 BenchChem. All rights reserved.

Parameter	Symbol	Influence on Permeability	Rationale
Acid Dissociation Constant	pKa	Determines the ionization state at a given pH. Lower pKa means stronger acid.	The non-ionized form is more lipid-soluble and thus more permeable. The ratio of ionized to non-ionized species is crucial.
Octanol-Water Partition Coefficient	logP	A measure of lipophilicity.	Higher logP generally correlates with higher passive diffusion across lipid membranes, up to a certain point.
Aqueous Solubility	S	The maximum concentration of a compound that can dissolve in water.	A compound must be in solution to be absorbed. Poor solubility can be a limiting factor for permeability.[7]
Polar Surface Area	PSA	The surface sum over all polar atoms, primarily oxygen and nitrogen, including their attached hydrogens.	High PSA is generally associated with lower permeability due to the energetic cost of desolvation to enter the lipid bilayer.[8]

Choosing the Right Permeability Assay

A variety of in vitro models are available to assess drug permeability, each with its own set of advantages and limitations.[9][10] For benzoic acid derivatives, the choice of assay depends on the specific question being addressed, from high-throughput screening of passive diffusion to detailed mechanistic studies of active transport.

© 2026 BenchChem. All rights reserved.

Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA model is a high-throughput, non-cell-based assay that is excellent for predicting passive transcellular permeability.[11][12][13] It utilizes a 96-well plate format where a filter support is coated with a lipid solution to form an artificial membrane separating a donor and an acceptor compartment.[14][15] This assay is particularly useful in the early stages of drug discovery for ranking compounds based on their passive diffusion characteristics.[12]

- Causality behind its use for Benzoic Acid Derivatives: PAMPA is a cost-effective and rapid method to assess the intrinsic passive permeability of the non-ionized form of benzoic acid derivatives.[13] By adjusting the pH of the donor and acceptor buffers, one can investigate pH-dependent permeability, which is highly relevant for these acidic compounds.[14]

Caco-2 Cell Permeability Assay

The Caco-2 cell line, derived from human colon adenocarcinoma, is considered the gold standard for in vitro prediction of human intestinal drug absorption.[16][17][18][19] When cultured on semi-permeable supports, these cells differentiate into a polarized monolayer with tight junctions and a brush border, mimicking the intestinal epithelium.[20][21] Caco-2 cells express a variety of transporters, including uptake and efflux proteins, making this model suitable for studying both passive and active transport mechanisms.[18][22]

- Causality behind its use for Benzoic Acid Derivatives: This model provides a more physiologically relevant system to study the interplay of passive diffusion and potential carrier-mediated transport of benzoic acid derivatives.[17] The bidirectional nature of the assay (measuring transport from apical to basolateral and basolateral to apical) allows for the calculation of an efflux ratio, which can identify if a compound is a substrate for efflux transporters like P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP).[17][18]

Madin-Darby Canine Kidney (MDCK) Cell Permeability Assay

MDCK cells, originating from canine kidney epithelium, form a polarized monolayer with tight junctions and are another widely used model for permeability screening.[23][24] A key advantage of MDCK cells is their faster growth rate compared to Caco-2 cells.[23] Wild-type MDCK cells have low expression of endogenous transporters, making them a good model for

© 2026 BenchChem. All rights reserved.

studying passive permeability.[24] Furthermore, MDCK cells can be transfected to overexpress specific human transporters, such as MDR1 (P-gp), creating a powerful tool to investigate the role of specific efflux transporters.[24][25][26]

- Causality behind its use for Benzoic Acid Derivatives: The MDCK-MDR1 cell line is particularly valuable for definitively identifying whether a benzoic acid derivative is a P-gp substrate.[25] By comparing the permeability across wild-type and MDR1-expressing MDCK cells, the contribution of P-gp-mediated efflux can be precisely determined.[23]

Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol is designed to assess the passive permeability of benzoic acid derivatives at a specific pH.

Materials:

- 96-well PAMPA plate (e.g., Millipore MultiScreen-IP PAMPA plate)
- 96-well acceptor plate (low-binding)
- Lecithin/dodecane solution (or other suitable lipid mixture)
- Phosphate-buffered saline (PBS), pH 7.4
- Donor buffer (e.g., citrate or acetate buffer, pH 5.0, to mimic the upper small intestine)
- Test compounds (benzoic acid derivatives) and control compounds (high and low permeability)
- Solvent for stock solutions (e.g., DMSO)
- Analytical instrumentation (e.g., LC-MS/MS)

Workflow Diagram:

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow for the Parallel Artificial Membrane Permeability Assay (PAMPA).

© 2026 BenchChem. All rights reserved.

Step-by-Step Methodology:

- Preparation of Solutions:
  - Prepare stock solutions of test and control compounds in DMSO.
  - Prepare the donor solution by diluting the stock solutions into the donor buffer (e.g., pH 5.0) to the final desired concentration (typically 1-10 µM). The final DMSO concentration should be low (e.g., <1%) to avoid affecting membrane integrity.
  - Prepare the acceptor buffer (e.g., PBS, pH 7.4).
- Membrane Coating:
  - Carefully pipette 5 µL of the lecithin/dodecane solution onto the filter of each well of the donor plate.[15] Allow the lipid to impregnate the filter for at least 5 minutes.
- Assay Assembly and Incubation:
  - Add 300 µL of acceptor buffer to each well of the acceptor plate.
  - Add 150 µL of the donor solution to each well of the lipid-coated donor plate.
  - Carefully place the donor plate onto the acceptor plate, ensuring the bottom of the donor plate wells is in contact with the acceptor buffer.
  - Incubate the plate assembly at room temperature with gentle shaking for a defined period (e.g., 4-18 hours).[27]
- Sample Analysis:
  - After incubation, carefully separate the donor and acceptor plates.
  - Collect samples from both the donor and acceptor wells.
  - Determine the concentration of the compound in each sample using a validated analytical method such as LC-MS/MS.

© 2026 BenchChem. All rights reserved.

- Data Analysis:
  - Calculate the apparent permeability coefficient (Pe) using the following equation: Pe = (-Vd * Va) / ((Vd + Va) * A * t) * ln(1 - (Ca(t) / Ceq)) Where:
    - Vd = Volume of donor well
    - Va = Volume of acceptor well
    - A = Area of the membrane
    - t = Incubation time
    - Ca(t) = Concentration in acceptor well at time t
    - Ceq = Equilibrium concentration

Self-Validation:

- Include well-characterized high-permeability (e.g., propranolol) and low-permeability (e.g., atenolol) control compounds in each assay plate to ensure the assay is performing within expected ranges.
- Monitor the recovery of the compound to assess for non-specific binding to the plate or membrane.

Protocol 2: Caco-2 Permeability Assay

This protocol details a bidirectional Caco-2 assay to evaluate both passive and active transport of benzoic acid derivatives.

Materials:

- Caco-2 cells
- Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, and antibiotics)
- Transwell inserts (e.g., 24-well or 96-well plates)[28]

© 2026 BenchChem. All rights reserved.

- Hanks' Balanced Salt Solution (HBSS), pH 7.4
- Lucifer yellow for monolayer integrity testing[29]
- Test compounds and control compounds
- Analytical instrumentation (e.g., LC-MS/MS)

Workflow Diagram:

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Bidirectional Caco-2 cell permeability assay workflow.

© 2026 BenchChem. All rights reserved.

Step-by-Step Methodology:

- Cell Seeding and Culture:
  - Seed Caco-2 cells onto the apical side of the Transwell inserts at an appropriate density (e.g., 6 x 10^4 cells/cm^2).[28]
  - Culture the cells for 21-25 days to allow for differentiation and the formation of a confluent, polarized monolayer.[28] Change the medium every 2-3 days.
- Monolayer Integrity Test:
  - Prior to the assay, measure the transepithelial electrical resistance (TEER) of the monolayer using a voltmeter. TEER values should be above a pre-determined threshold (e.g., >200 Ω·cm^2) to confirm the integrity of the tight junctions.[28]
- Assay Preparation:
  - Gently wash the Caco-2 monolayers twice with pre-warmed (37°C) HBSS.
  - Pre-incubate the monolayers with HBSS for 30-60 minutes at 37°C.[28]
- Permeability Assay (Bidirectional):
  - Apical to Basolateral (A-B) Transport: Add the test compound solution (in HBSS) to the apical chamber. Add fresh HBSS to the basolateral chamber.
  - Basolateral to Apical (B-A) Transport: Add the test compound solution to the basolateral chamber and fresh HBSS to the apical chamber.
- Incubation:
  - Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).[19]
- Sample Collection and Analysis:
  - At the end of the incubation period, collect samples from both the apical and basolateral chambers.

© 2026 BenchChem. All rights reserved.

- Analyze the concentration of the compound in the samples using LC-MS/MS.

- Post-Assay Integrity Check:
  - After sample collection, perform a Lucifer yellow permeability assay to confirm that the monolayer integrity was maintained throughout the experiment.[29]

- Data Analysis:
  - Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions using the formula: Papp = (dQ/dt) / (A * C0) Where:
    - dQ/dt = Rate of appearance of the compound in the receiver chamber
    - A = Surface area of the membrane
    - C0 = Initial concentration of the compound in the donor chamber
  - Calculate the Efflux Ratio (ER): ER = Papp (B-A) / Papp (A-B) An ER greater than 2 is generally indicative of active efflux.[17][18]

Self-Validation:

- The pre- and post-assay integrity checks (TEER and Lucifer yellow) are crucial for validating the quality of each cell monolayer used.
- Include control compounds for low permeability (e.g., mannitol), high permeability (e.g., propranolol), and known efflux substrates (e.g., digoxin for P-gp) to benchmark the assay performance.

Data Interpretation and Correlation with In Vivo Absorption

The data generated from these in vitro assays provide valuable insights into the potential in vivo absorption of benzoic acid derivatives.

Table 2: Interpretation of Permeability Data

© 2026 BenchChem. All rights reserved.

Assay	Parameter	Low Permeability	Moderate Permeability	High Permeability
PAMPA	Pe (x 10^{-6} cm/s)	< 1	1 - 10	> 10
Caco-2	Papp (x 10^{-6} cm/s)	< 1.0[21]	1.0 - 10.0[21]	> 10.0

A good correlation between in vitro permeability data and in vivo human absorption has been demonstrated for many compounds.[4][7][22][30] However, it is important to remember that these are simplified models and other factors such as metabolism, solubility, and formulation can also significantly impact bioavailability.[3][31] Therefore, in vitro permeability data should be integrated with other ADME (Absorption, Distribution, Metabolism, and Excretion) data for a comprehensive assessment.[32][33][34][35]

Conclusion

The permeability of benzoic acid derivatives is a critical determinant of their therapeutic potential. The choice of the appropriate in vitro assay, whether it be the high-throughput PAMPA for early-stage screening of passive diffusion or the more physiologically relevant Caco-2 and MDCK cell-based assays for detailed mechanistic studies, is crucial for generating meaningful data. By understanding the principles behind these assays and following robust, self-validating protocols, researchers can gain a clear understanding of the permeability characteristics of their compounds and make informed decisions in the drug development process.

References

- In vitro models for prediction of drug absorption and metabolism. (n.d.). ITQB. Retrieved March 12, 2026, from [Link]
- Creative Biolabs. (n.d.). MDCK Permeability. Retrieved March 12, 2026, from [Link]
- Creative Bioarray. (n.d.). MDR1-MDCK Permeability Assay. Retrieved March 12, 2026, from [Link]
- Thakur, R., et al. (2021). Alternatives to Biological Skin in Permeation Studies: Current Trends and Possibilities. PMC. Retrieved March 12, 2026, from [Link]

© 2026 BenchChem. All rights reserved.

- In Vitro Drug Absorption Methods. (n.d.). Consensus. Retrieved March 12, 2026, from [Link]
- Sarmento, B., et al. (2012). Cell-based in vitro models for predicting drug permeability. PubMed. Retrieved March 12, 2026, from [Link]
- Alqahtani, S., et al. (2013). Experimental models for predicting drug absorption and metabolism. PubMed. Retrieved March 12, 2026, from [Link]
- AxisPharm. (n.d.). Caco-2 Permeability Assay. Retrieved March 12, 2026, from [Link]
- Troutman, M. D., & Thakker, D. R. (2003). Drug-permeability and transporter assays in Caco-2 and MDCK cell lines. Ovid. Retrieved March 12, 2026, from [Link]
- Evotec. (n.d.). Caco-2 Permeability Assay. Retrieved March 12, 2026, from [Link]
- Evotec. (n.d.). MDCK-MDR1 Permeability Assay. Retrieved March 12, 2026, from [Link]
- In vitro-in vivo Pharmacokinetic correlation model for quality assurance of antiretroviral drugs. (2016). PMC. Retrieved March 12, 2026, from [Link]
- Justlong in Food. (2022, October 13). Advancements in Understanding Benzoic Acid's Impact on Human Health. Retrieved March 12, 2026, from [Link]
- Creative Bioarray. (n.d.). Caco-2 Permeability Assay. Retrieved March 12, 2026, from [Link]
- CN Bio. (2025, November 4). Recreate Human Relevant Drug Absorption In Vitro. Retrieved March 12, 2026, from [Link]
- Profacgen. (2022, December 29). Madin-Darby Canine Kidney Cell Line (MDCK) Permeability Assay. Retrieved March 12, 2026, from [Link]
- Profacgen. (2022, December 28). Caco-2 Permeability Assay. Retrieved March 12, 2026, from [Link]
- Domainex. (n.d.). Caco-2 Permeability Assay. Retrieved March 12, 2026, from [Link]
- Usefulness of Artificial Membrane, Strat-M®, in the Assessment of Drug Permeation from Complex Vehicles in Finite Dose Conditions. (2020, February 19). MDPI. Retrieved March

© 2026 BenchChem. All rights reserved.

12, 2026, from [Link]

- Correlation in vitro permeability versus in vivo absorption. (n.d.). ResearchGate. Retrieved March 12, 2026, from [Link]
- Validation of the 96 well Caco-2 cell culture model for high throughput permeability assessment of discovery compounds. (n.d.). ResearchGate. Retrieved March 12, 2026, from [Link]
- (PDF) Artificial Membrane Assays to Assess Permeability. (n.d.). ResearchGate. Retrieved March 12, 2026, from [Link]
- Park, K. (n.d.). In vitro–in vivo correlation: Perspectives on model development. Kinam Park. Retrieved March 12, 2026, from [Link]
- Exploring Relationships Between In Vitro Aqueous Solubility and Permeability and In Vivo Fraction Absorbed. (2023, November 27). bioRxiv. Retrieved March 12, 2026, from [Link]
- In Vitro Oral Cavity Permeability Assessment to Enable Simulation of Drug Absorption. (n.d.). Retrieved March 12, 2026, from [Link]
- Zhu, C., et al. (2002). A comparative study of artificial membrane permeability assay for high throughput profiling of drug absorption potential. PubMed. Retrieved March 12, 2026, from [Link]
- A comparative study of artificial membrane permeability assay for high throughput profiling of drug absorption potential. (n.d.). ResearchGate. Retrieved March 12, 2026, from [Link]
- DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. (2013, March 27). JRC Big Data Analytics Platform. Retrieved March 12, 2026, from [Link]
- Pharmaron. (n.d.). Permeability. Retrieved March 12, 2026, from [Link]
- Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays. (2023, October 24). PMC. Retrieved March 12, 2026, from [Link]

© 2026 BenchChem. All rights reserved.

- Peters, P. B., et al. (n.d.). Differences in Interactions of Benzoic Acid and Benzoate with Interfaces. SciSpace. Retrieved March 12, 2026, from [Link]
- Admescope. (n.d.). Permeability and Transporters. Retrieved March 12, 2026, from [Link]
- Challenges in Permeability Assessment for Oral Drug Product Development. (n.d.). PMC. Retrieved March 12, 2026, from [Link]
- Benzoic Acid and its Derivatives Increase Membrane Resistance to Osmotic Pressure in Isolated Sheep Erythrocytes. (2025, August 6). ResearchGate. Retrieved March 12, 2026, from [Link]
- Benzoic Acid, a Weak Organic Acid Food Preservative, Exerts Specific Effects on Intracellular Membrane Trafficking Pathways in Saccharomyces cerevisiae. (n.d.). PMC. Retrieved March 12, 2026, from [Link]
- Challenges in Permeability Assessment for Oral Drug Product Development. (n.d.). R Discovery. Retrieved March 12, 2026, from [Link]
- Benzoic Acid and its Derivatives Increase Membrane Resistance to. (n.d.). Longdom Publishing. Retrieved March 12, 2026, from [Link]
- Improving the Accuracy of Permeability Data to Gain Predictive Power: Assessing Sources of Variability in Assays Using Cell Monolayers. (2024, July 14). MDPI. Retrieved March 12, 2026, from [Link]
- A Bidirectional Permeability Assay for beyond Rule of 5 Compounds. (2021, July 27). PMC. Retrieved March 12, 2026, from [Link]
- Evotec. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). Retrieved March 12, 2026, from [Link]
- pampa-permeability-assay.pdf. (n.d.). Technology Networks. Retrieved March 12, 2026, from [Link]
- Meta-Analysis of Permeability Literature Data Shows Possibilities and Limitations of Popular Methods. (2025, February 20). ACS Publications. Retrieved March 12, 2026, from [Link]

© 2026 BenchChem. All rights reserved.

- BioAssay Systems. (n.d.). Parallel Artificial Membrane Permeability Assay Kit (PAMPA-096). Retrieved March 12, 2026, from [Link]
- Evaluation of the reproducibility of Parallel Artificial Membrane Permeation Assays (PAMPA). (n.d.). Retrieved March 12, 2026, from [Link]
- Lipid composition effect on permeability across PAMPA. (n.d.). PubMed. Retrieved March 12, 2026, from [Link]
- Permeability Benchmarking: Guidelines for Comparing in Silico, in Vitro, and in Vivo Measurements. (2025, March 21). ACS Publications. Retrieved March 12, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. scispace.com [scispace.com]
- 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 3. Experimental models for predicting drug absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. In vitro-in vivo Pharmacokinetic correlation model for quality assurance of antiretroviral drugs - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pharmaexcipients.com [pharmaexcipients.com]
- 6. researchgate.net [researchgate.net]
- 7. biorxiv.org [biorxiv.org]
- 8. A comparative study of artificial membrane permeability assay for high throughput profiling of drug absorption potential - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. In vitro models for prediction of drug absorption and metabolism — ITQB [itqb.unl.pt]
- 10. Cell-based in vitro models for predicting drug permeability - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 11. admescope.com [admescope.com]
- 12. PAMPA | Evotec [evotec.com]
- 13. cdn.technologynetworks.com [cdn.technologynetworks.com]
- 14. researchgate.net [researchgate.net]
- 15. Evaluation of the reproducibility of Parallel Artificial Membrane Permeation Assays (PAMPA) [sigmaaldrich.com]
- 16. Caco-2 Permeability Assay | AxisPharm [axispharm.com]
- 17. Caco-2 Permeability | Evotec [evotec.com]
- 18. creative-bioarray.com [creative-bioarray.com]
- 19. Caco-2 Permeability Assay | Domainex [domainex.co.uk]
- 20. Caco-2 Permeability Assay - Profacgen [profacgen.com]
- 21. Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays - PMC [pmc.ncbi.nlm.nih.gov]
- 22. ovid.com [ovid.com]
- 23. MDCK Permeability - Creative Biolabs [creative-biolabs.com]
- 24. creative-bioarray.com [creative-bioarray.com]
- 25. MDCK-MDR1 Permeability | Evotec [evotec.com]
- 26. Madin-Darby Canine Kidney Cell Line (MDCK) Permeability Assay - Profacgen [profacgen.com]
- 27. bioassaysys.com [bioassaysys.com]
- 28. pdf.benchchem.com [pdf.benchchem.com]
- 29. pharmaron.com [pharmaron.com]
- 30. researchgate.net [researchgate.net]
- 31. consensus.app [consensus.app]
- 32. cn-bio.com [cn-bio.com]
- 33. kinampark.com [kinampark.com]
- 34. Challenges in Permeability Assessment for Oral Drug Product Development - PMC [pmc.ncbi.nlm.nih.gov]
- 35. discovery.researcher.life [discovery.researcher.life]

© 2026 BenchChem. All rights reserved.

- To cite this document: BenchChem. [Application Notes and Protocols for Cell Permeability Assays of Benzoic Acid Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b2520521/docs#application-notes-and-protocols-for-cell-permeability-assays-of-benzoic-acid-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check